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Compound of Interest

Compound Name: 4-lodopyrimidin-5-amine

An In-Depth Technical Guide to the Nomenclature of 4-lodopyrimidin-5-amine

Introduction

In the precise world of chemical research and drug development, unambiguous communication
is paramount. The consistent and accurate naming of chemical compounds is the foundation
upon which reproducible science is built. A single chemical entity can be referenced by a
variety of names, including systematic IUPAC names, common or trivial names, and database-
specific identifiers. For researchers, scientists, and drug development professionals, a
comprehensive understanding of these alternative names is crucial for effective literature
searches, clear communication of results, and accurate procurement of materials. This guide
provides a detailed overview of the nomenclature for the compound 4-lodopyrimidin-5-amine,
a heterocyclic organic compound of interest in medicinal chemistry.

The Core Structure: Understanding 4-lodopyrimidin-
5-amine

4-lodopyrimidin-5-amine is a heterocyclic organic compound built upon a pyrimidine ring. The
pyrimidine ring is a six-membered aromatic ring containing two nitrogen atoms at positions 1
and 3. In this specific compound, an amino group (-NH2) is attached to the 4-position and an
iodine atom is attached to the 5-position of the pyrimidine ring. This substitution pattern imparts
unique chemical properties that make it a valuable building block in the synthesis of more
complex molecules, particularly in the development of novel pharmaceuticals.

Alternative Names and ldentifiers
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The various names for 4-lodopyrimidin-5-amine arise from different naming conventions and
the need for unique identifiers in large chemical databases.

Systematic and Common Names

o 5-lodopyrimidin-4-amine: This is the preferred IUPAC (International Union of Pure and
Applied Chemistry) name. It clearly indicates the positions of the iodo and amine
substituents on the pyrimidine ring.[1][2][3]

e 4-Amino-5-iodopyrimidine: This is a very common and widely accepted alternative name that
is often used in chemical catalogs and research articles.[1][4][5][6]

e 4-Pyrimidinamine, 5-iodo-: This name is a variation of the systematic nomenclature, treating
the amine group as the principal functional group.[1][4][5][7]

e 5-lodo-4-pyrimidinamine: Another variation that emphasizes the pyrimidine core with the
amine at position 4.[7][8]

o 5-lodo-pyrimidin-4-ylamine: A slightly different phrasing that is also encountered in the
literature.[1][5][8]

e 5-iodanylpyrimidin-4-amine: This name uses the term "iodanyl" for the iodine substituent,
which is a less common but still valid nomenclature.[7][8]

e 5-Jod-pyrimidin-4-ylamin: This is the German language equivalent of 5-lodo-pyrimidin-4-
ylamine.[7]

Database and Registry Identifiers

To avoid the ambiguity of chemical names, several database and registry identifiers are
assigned to 4-lodopyrimidin-5-amine. These provide a unique and universally recognized way
to reference the compound.

o CAS Registry Number: 91416-96-5. The Chemical Abstracts Service (CAS) assigns a unique
numerical identifier to every chemical substance. This number is a definitive way to identify
the compound without ambiguity.[3][4][5][7][9][10]
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e PubChem CID: 13261510. The PubChem Compound Identification number is another unique
identifier used in the PubChem database, which is a comprehensive resource of chemical

information maintained by the National Center for Biotechnology Information (NCBI).[1]

e MDL Number: MFCD09999223. The MDL number is an identifier from the MDL Drug Data
Report, a database of biologically active compounds.[1][3][10]

Summary of Nomenclature

The following table provides a quick reference to the various names and identifiers for 4-

lodopyrimidin-5-amine.

Type

Name/ldentifier

IUPAC Name

5-iodopyrimidin-4-amine

Common Name

4-Amino-5-iodopyrimidine

Synonym 4-Pyrimidinamine, 5-iodo-
Synonym 5-lodo-4-pyrimidinamine
Synonym 5-lodo-pyrimidin-4-ylamine
Synonym 5-iodanylpyrimidin-4-amine

German Name

5-Jod-pyrimidin-4-ylamin

CAS Number 91416-96-5
PubChem CID 13261510
MDL Number MFCD09999223

Visualizing the Nomenclature Relationship

The following diagram illustrates the relationship between the core chemical structure and its

various identifiers.
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ohHullEIRNEInE 4-Pyrimidinamine, 5-iodo-
5-Iodo-4-pyrimidinamine

5-Iodo-pyrimidin-4-ylamine

PubChem CID: 13261510 Database Identifiers

Other Variation
Database I

CAS: 91416-96-5

Unique ID

4-Todopyrimidin-5-amine
C4H4IN3

IUPAC Standard

5-lodopyrimidin-4-amine
Database I

Commonly Used

MDL: MFCD09999223

4-Amino-5-iodopyrimidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. PubChemLite - 5-iodopyrimidin-4-amine (C4H4IN3) [pubchemlite.lcsb.uni.lu]

. 5-lodopyrimidin-4-amine 95% | CAS: 91416-96-5 | AChemBlock [achemblock.com]
. CAS 91416-96-5: 5-iodopyrimidin-4-amine | CymitQuimica [cymitquimica.com]

. 5-iodopyrimidin-4-amine | 91416-96-5 [amp.chemicalbook.com]

. pharmaffiliates.com [pharmaffiliates.com]

. molecularinfo.com [molecularinfo.com]

. 4-Pyrimidinamine, 5-iodo- | CymitQuimica [cymitquimica.com]

°
© (0] ~ » &) H w N

. 91416-96-5|5-lodopyrimidin-4-amine|BLD Pharm [bldpharm.com]
e 10. CAS 91416-96-5 | 5-lodopyrimidin-4-amine - Synblock [synblock.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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